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Compound of Interest

Compound Name: tert-Butyl 7-bromoheptanoate

Cat. No.: B1283140 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical reagents is paramount for laboratory safety and environmental

protection. This guide provides essential, immediate safety and logistical information for the

proper disposal of tert-Butyl 7-bromoheptanoate.

Hazard Profile and Physical Properties
tert-Butyl 7-bromoheptanoate is classified as a hazardous substance requiring careful

handling and disposal. Below is a summary of its key hazard classifications and physical

properties.
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Property Value Source

Molecular Formula C₁₁H₂₁BrO₂ [1]

Molecular Weight 265.19 g/mol [1]

Physical State Liquid [2]

Appearance Clear [2]

Boiling Point 112 °C / 233.6 °F [2]

Specific Gravity 1.217 g/cm³ [2]

GHS Hazard Statements H315: Causes skin irritation [1]

H319: Causes serious eye

irritation
[1]

H335: May cause respiratory

irritation
[1]

Signal Word Warning [1]

Experimental Protocol for Disposal
The standard and mandatory procedure for the disposal of tert-Butyl 7-bromoheptanoate is

to treat it as hazardous chemical waste. Under no circumstances should it be disposed of down

the drain or mixed with general laboratory waste.

1. Personal Protective Equipment (PPE):

Before handling the chemical for disposal, ensure appropriate PPE is worn, including:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A laboratory coat

2. Waste Collection:
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Designate a specific, properly labeled, and sealable container for the collection of tert-Butyl
7-bromoheptanoate waste.

The container must be made of a material compatible with the chemical.

Never mix this waste with other incompatible chemicals.

3. Labeling:

The waste container must be clearly labeled with:

The words "Hazardous Waste"

The full chemical name: "tert-Butyl 7-bromoheptanoate"

The associated hazard pictograms (e.g., exclamation mark for irritation)

The date of waste accumulation

The name and contact information of the responsible researcher or laboratory.

4. Storage of Waste:

Store the sealed waste container in a designated, well-ventilated satellite accumulation area

within the laboratory.

The storage area should be cool, dry, and away from sources of ignition.

Ensure secondary containment is in place to mitigate any potential spills.

5. Arranging for Disposal:

Once the waste container is full, or the chemical is no longer needed, contact your

institution's Environmental Health and Safety (EHS) department or a licensed professional

waste disposal service to arrange for pickup and proper disposal.[2][3]

Provide the disposal service with a complete and accurate description of the waste.

6. Spill Management:
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In case of a small spill, absorb the material with an inert absorbent such as vermiculite or

sand.

Using non-sparking tools, collect the absorbed material and place it in the designated

hazardous waste container.

Decontaminate the spill area with an appropriate solvent, followed by washing with soap and

water.

All materials used for cleanup must also be disposed of as hazardous waste.

For large spills, evacuate the area and immediately contact your institution's EHS

department.

Disposal Workflow
The following diagram illustrates the procedural flow for the safe disposal of tert-Butyl 7-
bromoheptanoate.

Caption: Disposal workflow for tert-Butyl 7-bromoheptanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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